NSC756093

• CAS No.: 1629908-92-4
• Product Name: NSC756093
• Molecular Formula: C20H19NO4
• Molecular Weight: 337.37
• IUPAC Name: 4-(2-hydroxyethyl)-6-methoxy-9-phenyl-3,9-dihydrofuro[3,4-b]quinolin-1-one
• Standard InChI: InChI=1S/C20H19NO4/c1-24-14-7-8-15-16(11-14)21(9-10-22)17-12-25-20(23)19(17)18(15)13-5-3-2-4-6-13/h2-8,11,18,22H,9-10,12H2,1H3
• Standard InChIKey: SMEJQLRLHKWIFV-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)C(C3=C(N2CCO)COC3=O)C4=CC=CC=C4
• Appearance: Solid powder
• Description: NSC756093 is the first inhibitor of the GBP1:PIM1 interaction.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NSC756093; NSC-756093; NSC 756093
• Reference: 1: Andreoli M, Persico M, Kumar A, Orteca N, Kumar V, Pepe A, Mahalingam S, Alegria AE, Petrella L, Sevciunaite L, Camperchioli A, Mariani M, Di Dato A, Novellino E, Scambia G, Malhotra SV, Ferlini C, Fattorusso C. Identification of the first inhibitor of the GBP1:PIM1 interaction. Implications for the development of a new class of anticancer agents against paclitaxel resistant cancer cells. J Med Chem. 2014 Oct 9;57(19):7916-32. doi: 10.1021/jm5009902. Epub 2014 Sep 26. PubMed PMID: 25211704; PubMed Central PMCID: PMC4191604.
• PubChem Compound: 91826517
• Last Modified: Nov 11 2021